Cas no 1081319-64-3 (1-(2,5-dichlorophenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,5-dichlorophenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine
• CAS No: 1081319-64-3
• MF: C₁₈H₂₀Cl₂N₂O₃S
• MW: 415.334001541138
• CID: 5321508
• Update Time: 2025-10-30

1-(2,5-dichlorophenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-4-(2-methoxy-5-methylphenyl)sulfonylpiperazine
• 1-(2,5-dichlorophenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine

• Inchi： 1S/C18H20Cl2N2O3S/c1-13-3-6-17(25-2)18(11-13)26(23,24)22-9-7-21(8-10-22)16-12-14(19)4-5-15(16)20/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： XDZNZBRTNJAWHD-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2Cl)CCN(S(C2=CC(C)=CC=C2OC)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,5-dichlorophenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine

1-(2,5-Dichlorophenyl)-4-(2-Methoxy-5-Methylbenzenesulfonyl)Piperazine: A Comprehensive Overview

1-(2,5-Dichlorophenyl)-4-(2-Methoxy-5-Methylbenzenesulfonyl)Piperazine, commonly referred to by its CAS number 1081319-64-3, is a complex organic compound with significant applications in the pharmaceutical and chemical industries. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The molecule's structure is characterized by a piperazine ring substituted with a 2,5-dichlorophenyl group at position 1 and a 2-methoxy-5-methylbenzenesulfonyl group at position 4.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitution, sulfonation, and coupling reactions. The presence of chlorine atoms on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the methoxy and methyl groups on the benzenesulfonyl moiety contribute to the molecule's hydrophobicity and potential bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperazine ring is known for its ability to form hydrogen bonds, making it an attractive scaffold for designing bioactive molecules. Researchers have explored the compound's ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

In terms of pharmacokinetics, the compound exhibits moderate solubility in aqueous solutions, which is crucial for its absorption and distribution within the body. Preclinical studies have demonstrated that it has a favorable pharmacokinetic profile, with reasonable bioavailability and minimal toxicity in animal models. These findings suggest that the compound could be a promising candidate for further clinical development.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. For instance, molecular docking studies have revealed that it can bind effectively to target proteins such as tyrosine kinases and serine/threonine kinases. This binding affinity is attributed to the complementary fit between the compound's functional groups and the active sites of these enzymes.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. By utilizing catalytic systems and minimizing waste generation, researchers have successfully optimized the production process to enhance both efficiency and environmental friendliness.

In conclusion, 1-(2,5-Dichlorophenyl)-4-(2-Methoxy-5-Methylbenzenesulfonyl)Piperazine (CAS No. 1081319-64-3) is a versatile compound with immense potential in drug discovery and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an intriguing subject for further research in both academic and industrial settings.